1-(5-Chloro-2,4-dimethoxyphenyl)-3-(phenylmethyl)thiourea

• Molecular Formula: C16H17ClN2O2S
• Molecular Weight: 336.8 g/mol
• IUPAC Name: 1-benzyl-3-(5-chloro-2,4-dimethoxyphenyl)thiourea
• InChI: InChI=1S/C16H17ClN2O2S/c1-20-14-9-15(21-2)13(8-12(14)17)19-16(22)18-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H2,18,19,22)
• InChI Key: ZZQUPGHRVWOPTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=S)NCC2=CC=CC=C2)Cl)OC

Description

1-(5-chloro-2,4-dimethoxyphenyl)-3-(phenylmethyl)thiourea is a member of thioureas.

Scientific Research Applications

• Antibacterial and Anti-HIV Studies :

  • Thiourea derivatives, including those with structures similar to the specified compound, have been investigated for their antibacterial and anti-HIV activities. Patel et al. (2007) studied various thiourea derivatives for their effectiveness against different microorganisms, highlighting their potential in combating infections and virus-related diseases (Patel, Chikhalia, Pannecouque, & Clercq, 2007).

• Enzyme Inhibition and Mercury Sensing :

  • Rahman et al. (2021) explored the enzyme inhibitory activities of unsymmetrical thiourea derivatives. These compounds, including ones with chlorophenyl components, showed potential as enzyme inhibitors and sensing probes for toxic metals like mercury (Rahman et al., 2021).

• Molecular Docking Studies and Antioxidant Activity :

  • Hussain et al. (2020) synthesized thiourea derivatives with triphenylphosphine and evaluated their antioxidant activity and bacterial strain inhibition. The compounds were also subjected to molecular docking studies, indicating their interaction with specific proteins (Hussain et al., 2020).

• Spectroscopic and Structural Characterization :

  • The structural and spectroscopic properties of chloro-substituted thiourea compounds have been extensively studied. For instance, Saeed and Parvez (2005) characterized 1-(4-chlorophenyl)-3-(4-methylbenzoyl)thiourea, providing insights into its crystal structure and molecular interactions (Saeed & Parvez, 2005).

• Transition Metal Complexes :

  • The ability of thiourea derivatives to form complexes with transition metals has been a topic of interest. Shadab and Aslam (2014) synthesized and characterized such metal complexes, revealing their potential in enhancing biological activities (Shadab & Aslam, 2014).

• Antibacterial Efficacy of Chloro-Substituted Thiazines :

  • Gajbhiye (2021) synthesized chloro-substituted thiazines from derivatives including phenyl thiourea. These compounds showed promising antibacterial activities, suggesting their applicability in medicinal chemistry (Gajbhiye, 2021).

• Synthesis and Characterization of Complexes :

  • Ali (2015) investigated the synthesis of thiourea complexes with metals like Cobalt(II) and Nickel(II), which were characterized by various spectroscopic methods, adding to the understanding of their chemical properties (Ali, 2015).